Cas no 6219-50-7 (Hydrazinecarbothioamide, 2-(4-nitrophenyl)-)
Hydrazinecarbothioamide, 2-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarbothioamide, 2-(4-nitrophenyl)-
- (4-nitroanilino)thiourea
- SCHEMBL11075336
- [(4-nitrophenyl)amino]thiourea
- DTXSID60492482
- 6219-50-7
- EN300-692983
- 2-(4-Nitrophenyl)hydrazine-1-carbothioamide
- p-nitrophenylthiosemicarbazide
-
- Inchi: 1S/C7H8N4O2S/c8-7(14)10-9-5-1-3-6(4-2-5)11(12)13/h1-4,9H,(H3,8,10,14)
- InChI Key: JJRWANIPJUWNPW-UHFFFAOYSA-N
- SMILES: S=C(N)NNC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 212.03694
- Monoisotopic Mass: 212.03679668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 128Ų
Experimental Properties
- PSA: 93.22
Hydrazinecarbothioamide, 2-(4-nitrophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-692983-0.05g |
[(4-nitrophenyl)amino]thiourea |
6219-50-7 | 0.05g |
$612.0 | 2023-05-24 | ||
| Enamine | EN300-692983-0.1g |
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$640.0 | 2023-05-24 | ||
| Enamine | EN300-692983-0.25g |
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6219-50-7 | 0.25g |
$670.0 | 2023-05-24 | ||
| Enamine | EN300-692983-0.5g |
[(4-nitrophenyl)amino]thiourea |
6219-50-7 | 0.5g |
$699.0 | 2023-05-24 | ||
| Enamine | EN300-692983-1.0g |
[(4-nitrophenyl)amino]thiourea |
6219-50-7 | 1g |
$728.0 | 2023-05-24 | ||
| Enamine | EN300-692983-2.5g |
[(4-nitrophenyl)amino]thiourea |
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$1428.0 | 2023-05-24 | ||
| Enamine | EN300-692983-5.0g |
[(4-nitrophenyl)amino]thiourea |
6219-50-7 | 5g |
$2110.0 | 2023-05-24 | ||
| Enamine | EN300-692983-10.0g |
[(4-nitrophenyl)amino]thiourea |
6219-50-7 | 10g |
$3131.0 | 2023-05-24 |
Hydrazinecarbothioamide, 2-(4-nitrophenyl)- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on Hydrazinecarbothioamide, 2-(4-nitrophenyl)-
Hydrazinecarbothioamide, 2-(4-nitrophenyl)- (CAS No. 6219-50-7)
Hydrazinecarbothioamide, 2-(4-nitrophenyl)-, also known by its CAS number CAS No. 6219-50-7, is a compound of significant interest in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a hydrazinecarbothioamide moiety with a 4-nitrophenyl group. The integration of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of extensive research.
The structure of Hydrazinecarbothioamide, 2-(4-nitrophenyl)- comprises a central hydrazinecarbothioamide unit, which serves as a versatile platform for chemical modifications. The 4-nitrophenyl group attached to this core introduces electron-withdrawing effects, enhancing the compound's reactivity and stability under certain conditions. This structural feature has been leveraged in various applications, including drug design, agrochemicals, and advanced materials.
Recent studies have highlighted the potential of Hydrazinecarbothioamide, 2-(4-nitrophenyl)- in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzymatic pathways. The compound's ability to undergo nucleophilic substitution and condensation reactions has made it a valuable building block in organic synthesis.
In terms of physical properties, Hydrazinecarbothioamide, 2-(4-nitrophenyl)- exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its chemical stability under thermal and oxidative conditions has been thoroughly investigated, with findings indicating moderate stability under ambient conditions but susceptibility to degradation under harsher environments.
The application of CAS No. 6219-50-7 extends beyond pharmaceuticals into the realm of materials science. Recent advancements have demonstrated its utility in the synthesis of advanced polymers and hybrid materials. For instance, its incorporation into polymer networks has been shown to enhance mechanical properties and thermal resistance, making it a promising candidate for high-performance applications.
Safety considerations are paramount when handling Hydrazinecarbothioamide, 2-(4-nitrophenyl)-. While it is not classified as a hazardous material under standard definitions, proper precautions should be taken to minimize exposure during synthesis and handling. Storage in controlled environments is recommended to ensure stability and prevent unintended reactions.
In conclusion, Hydrazinecarbothioamide, 2-(4-nitrophenyl)- (CAS No. 6219-50-7) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of next-generation materials and pharmaceuticals.
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